Cas no 1506310-10-6 (2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1506310-10-6
• MF: C₁₀H₁₂N₂O₄S
• MW: 256.278281211853
• CID: 6064793
• PubChem ID: 66373636
• Update Time: 2025-07-02

2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid
• 2-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylic acid
• EN300-23127134
• 1506310-10-6
• AKOS015718545

• Inchi： 1S/C10H12N2O4S/c1-3-4-16-10(15)11-6(2)8-12-7(5-17-8)9(13)14/h3,5-6H,1,4H2,2H3,(H,11,15)(H,13,14)
• InChI Key： RXDKZFCBTMNAOW-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 256.05177804g/mol
• Monoisotopic Mass: 256.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid and Its Significance in Modern Chemical Biology

2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid, identified by its CAS number 1506310-10-6, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. This compound belongs to the thiazole class of heterocyclic compounds, which are well-known for their broad spectrum of biological activities. The presence of multiple functional groups, including an amide linkage and a carboxylic acid moiety, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The thiazole core of this compound is particularly noteworthy, as thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Recent advancements in medicinal chemistry have highlighted the importance of thiazole-based scaffolds in the design of novel therapeutic agents. For instance, studies have demonstrated that modifications at the 4-position of the thiazole ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of compounds, making them more effective in targeting specific biological pathways.

One of the most striking features of 2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid is its amide-functionalized side chain. The amide group serves as a critical pharmacophore, enabling interactions with various biological targets such as enzymes and receptors. This structural feature has been exploited in the development of protease inhibitors, which are essential in treating a wide range of diseases, including HIV and cancer. The prop-2-en-1-yloxy group further enhances the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate the activity of post-translational modifiers such as protein kinases and ubiquitin ligases. 2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid has shown promise in this area, with preliminary studies suggesting its ability to inhibit specific kinases involved in cell proliferation and survival. These findings align with the broader trend in drug discovery towards targeting key signaling pathways that are dysregulated in diseases such as cancer.

The carboxylic acid group at the 4-position of the thiazole ring provides another avenue for further derivatization. Carboxylic acids are well-known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This property has been leveraged in the design of covalent inhibitors, which form irreversible bonds with their targets, leading to prolonged inhibition effects. Such inhibitors have shown great potential in overcoming drug resistance mechanisms that are common in chronic diseases.

From a synthetic chemistry perspective, 2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid represents an excellent example of how functional group interplay can lead to complex molecular architectures. The synthesis of this compound involves multiple steps, including nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. These synthetic methodologies not only highlight the versatility of thiazole chemistry but also provide valuable insights into optimizing reaction conditions for high yields and purity.

The growing interest in 2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid is also driven by its potential applications in materials science. Thiazole derivatives have been explored as components in organic electronics due to their electron-deficient nature and ability to form stable conjugated systems. This has led to research into their use as light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The unique electronic properties of this compound make it a promising candidate for developing next-generation materials with enhanced performance characteristics.

In conclusion,2-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid (CAS no 1506310-10-6) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive scaffold for drug discovery efforts aimed at modulating key disease-related pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and developing innovative therapeutic solutions.